Cas no 179344-74-2 (Benzoic acid,2-[(2-aminopropyl)amino]-)
179344-74-2 structure
Product Name:Benzoic acid,2-[(2-aminopropyl)amino]-
CAS No:179344-74-2
MF:C10H14N2O2
MW:194.230362415314
CID:113167
PubChem ID:45089321
Update Time:2025-04-18
Benzoic acid,2-[(2-aminopropyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,2-[(2-aminopropyl)amino]-
- Benzoic acid, 2-[(2-aminopropyl)amino]- (9CI)
- Benzoic acid,2-[(2-aminopropyl)amino]-(9ci)
- DTXSID001290909
- 179344-74-2
- 2-[(2-Aminopropyl)amino]benzoic acid
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- Inchi: 1S/C10H14N2O2/c1-7(11)6-12-9-5-3-2-4-8(9)10(13)14/h2-5,7,12H,6,11H2,1H3,(H,13,14)
- InChI Key: DEJXQZSQAOBEHA-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1NCC(C)N)=O
Computed Properties
- Exact Mass: 194.10562
- Monoisotopic Mass: 194.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.8
- Topological Polar Surface Area: 75.4A^2
Experimental Properties
- PSA: 75.35
Benzoic acid,2-[(2-aminopropyl)amino]- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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